Cas no 2586126-31-8 (Benzoic acid, 4-​fluoro-​3-​methyl-​5-​(phenylmethoxy)​-)

• Product Name: Benzoic acid, 4-​fluoro-​3-​methyl-​5-​(phenylmethoxy)​-
• CAS No: 2586126-31-8
• MF: C₁₅H₁₃FO₃
• MW: 260.26
• CID: 5077094
• Update Time: 2025-10-29

Benzoic acid, 4-​fluoro-​3-​methyl-​5-​(phenylmethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-​fluoro-​3-​methyl-​5-​(phenylmethoxy)​-

• Inchi： 1S/C15H13FO3/c1-10-7-12(15(17)18)8-13(14(10)16)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： QXGRUKWAIMVGPN-UHFFFAOYSA-N
• SMILES： C1=C(C(=O)O)C=C(C(F)=C1C)OCC1C=CC=CC=1

Additional information on Benzoic acid, 4-​fluoro-​3-​methyl-​5-​(phenylmethoxy)​-

Research Briefing on Benzoic acid, 4-fluoro-3-methyl-5-(phenylmethoxy)- (CAS: 2586126-31-8)

In recent years, the compound Benzoic acid, 4-fluoro-3-methyl-5-(phenylmethoxy)- (CAS: 2586126-31-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique structural features including a fluoro and phenylmethoxy substituents, has been investigated for its role as an intermediate in the synthesis of more complex molecules. Recent studies highlight its utility in the development of novel pharmacophores, particularly in the context of anti-inflammatory and antimicrobial agents. The presence of the fluoro group is noted for its ability to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design.

One of the key findings from recent research involves the compound's interaction with specific enzymatic targets. In vitro studies have demonstrated that Benzoic acid, 4-fluoro-3-methyl-5-(phenylmethoxy)- exhibits inhibitory effects on certain kinases and proteases, suggesting its potential as a lead compound for the development of kinase inhibitors. These findings are particularly relevant in the context of cancer therapy, where kinase dysregulation is a common feature.

Further investigations into the compound's pharmacokinetic properties have revealed promising results. The compound shows moderate plasma stability and acceptable permeability across cellular membranes, which are critical factors for its development as a therapeutic agent. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently areas of active research.

In addition to its pharmacological potential, recent synthetic methodologies have focused on improving the efficiency and scalability of its production. Novel catalytic systems and green chemistry approaches have been employed to enhance yield and reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, Benzoic acid, 4-fluoro-3-methyl-5-(phenylmethoxy)- represents a promising candidate for further drug development, with its unique chemical properties and biological activities warranting continued investigation. Future research directions may include structural optimization to enhance efficacy and safety, as well as expanded preclinical studies to validate its therapeutic potential in disease models.